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Compound of Interest

Compound Name: 5-(4-Bromophenyl)isothiazole

CAS No.: 49602-97-3

Cat. No.: B3141989

Get Quote

Executive Summary
5-(4-Bromophenyl)isothiazole (CAS: 49602-97-3) represents a "privileged structure" in

modern medicinal chemistry. Unlike its ubiquitous cousins (thiazoles and isoxazoles), the

isothiazole ring offers a unique electronic profile and superior metabolic stability, making it an

ideal bioisostere for optimizing pharmacokinetics.

This guide details the strategic application of 5-(4-Bromophenyl)isothiazole as a dual-vector

building block. It possesses two distinct reactive handles:[1]

The Aryl Bromide: A classic handle for Pd-catalyzed cross-coupling (Suzuki, Buchwald-

Hartwig).

The Isothiazole Core (C-3/C-4): A latent handle for regioselective C-H functionalization or

lithiation, allowing for the construction of 3D molecular complexity.
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Physical & Chemical Properties[1][2][3][4]
Property Data

Chemical Name 5-(4-Bromophenyl)isothiazole

CAS Number 49602-97-3

Molecular Formula C₉H₆BrNS

Molecular Weight 240.12 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF, DCM, THF; Low

solubility in water

Key Reactivity
Ar-Br cross-coupling; C-3 Lithiation; C-4

Electrophilic Substitution

The "Why": Isothiazole as a Bioisostere
The isothiazole ring (1,2-thiazole) is often underutilized compared to thiazole (1,3-thiazole).

However, it offers distinct advantages:[2]

Metabolic Stability: The N-S bond is generally more resistant to oxidative metabolism (P450)

than the C-S bond in thiophenes or furans.

H-Bonding: The nitrogen atom at position 2 is a weak hydrogen bond acceptor, useful for

interacting with serine/threonine residues in kinase hinge regions.

Geometry: It mimics the geometry of pyridine and isoxazole but with higher lipophilicity,

potentially improving membrane permeability.

Strategic Divergence Map
The following diagram illustrates how this single building block can diverge into three distinct

chemical spaces.
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5-(4-Bromophenyl)isothiazole
(Core Scaffold)

Pathway A: Suzuki Coupling
(Biaryl Extension)

 Ar-B(OH)2
 Pd(0)

Pathway B: Buchwald Amination
(Solubility/H-Bonding)

 HNR2
 Pd(0)

Pathway C: C-3 Functionalization
(3D Complexity)

 n-BuLi
 Electrophile

Biaryl Inhibitors
(e.g., COX-2, Kinase)

Amino-Aryl Ligands
(e.g., GPCR agonists)

Trisubstituted Scaffolds
(Fragment Growing)

Click to download full resolution via product page

Caption: Strategic divergence from the core scaffold. Pathway A and B utilize the bromine

handle, while Pathway C exploits the innate reactivity of the isothiazole ring.

Application Protocols
Protocol A: Suzuki-Miyaura Cross-Coupling
Objective: Extension of the aromatic system to create biaryl motifs common in kinase inhibitors.

Mechanism: The oxidative addition of Pd(0) into the C-Br bond is facile. The isothiazole sulfur

does not poison the catalyst under these conditions, provided high-quality reagents are used.

Reagents:

Substrate: 5-(4-Bromophenyl)isothiazole (1.0 equiv)

Boronic Acid: Aryl-B(OH)₂ (1.2 equiv)

Catalyst: Pd(dppf)Cl₂[3]·DCM (3-5 mol%) - Preferred for steric tolerance.

Base: K₂CO₃ (2.0 M aq. solution, 3.0 equiv)

Solvent: 1,4-Dioxane (degassed)

Step-by-Step Procedure:
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Setup: In a microwave vial or round-bottom flask, combine the isothiazole substrate, boronic

acid, and Pd catalyst.

Inerting: Seal and purge with Argon/Nitrogen for 5 minutes.

Solvation: Add degassed 1,4-dioxane and aqueous K₂CO₃ via syringe.

Reaction:

Thermal: Heat to 90°C for 4–12 hours.

Microwave: Heat to 110°C for 30–60 minutes.

Workup: Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.[4]

Purification: Flash chromatography (Hexane/EtOAc).

Expert Insight: If the boronic acid contains basic nitrogens (e.g., pyridines), switch the base to

Cs₂CO₃ and use anhydrous DMF/Dioxane to improve yield.

Protocol B: Regioselective C-3 Lithiation
Objective: Functionalizing the isothiazole ring itself. Since the C-5 position is blocked by the

phenyl ring, the C-3 proton is the most acidic (pKa ~28-30) and can be selectively removed.

Reagents:

Substrate: 5-(4-Bromophenyl)isothiazole (1.0 equiv)

Base: n-Butyllithium (1.1 equiv, 2.5 M in hexanes) or LDA (for sensitive substrates)

Electrophile: DMF (for aldehyde), I₂ (for iodide), or CO₂ (for acid)

Solvent: Anhydrous THF

Step-by-Step Procedure:

Cryogenic Setup: Cool a solution of the substrate in anhydrous THF to -78°C under Argon.
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Deprotonation: Add n-BuLi dropwise over 10 minutes. The solution may change color (often

orange/red) indicating the formation of the lithiated species.

Incubation: Stir at -78°C for 30–45 minutes. Do not warm up, as the lithiated species can

degrade or scramble.

Quench: Add the electrophile (e.g., dry DMF) dropwise.

Warming: Allow the mixture to warm to 0°C over 1 hour.

Workup: Quench with sat. NH₄Cl. Extract with EtOAc.

Critical Note: The bromine on the phenyl ring is generally stable to n-BuLi at -78°C for short

durations due to the rapid Lithium-Hydrogen exchange on the isothiazole ring. However, if

Lithium-Halogen exchange on the phenyl ring is observed as a side reaction, use LDA (Lithium

Diisopropylamide) instead of n-BuLi, as it is less nucleophilic and acts purely as a base.

Protocol C: Buchwald-Hartwig Amination
Objective: Installing an amine to modulate solubility or target affinity.

Reagents:

Substrate: 5-(4-Bromophenyl)isothiazole (1.0 equiv)

Amine: Primary or Secondary amine (1.2 equiv)

Catalyst: Pd₂(dba)₃ (2 mol%)

Ligand: XPhos or BrettPhos (4 mol%) - Crucial for challenging substrates.

Base: NaOtBu (1.4 equiv)

Solvent: Toluene or t-Amyl alcohol

Step-by-Step Procedure:

Mix Solids: Combine substrate, Pd source, Ligand, and Base in a vial.
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Purge: Evacuate and backfill with Argon (3x).

Add Liquids: Add amine (if liquid) and solvent.

Heat: Stir at 100°C for 12–18 hours.

Filtration: Filter through a Celite pad to remove Palladium residues.

Purification: Column chromatography.

Case Study: Fragment-Based Design of a Kinase
Inhibitor
Scenario: A project targets a tyrosine kinase where a "hinge binder" is required (the isothiazole

N) and a hydrophobic "tail" must extend into a deep pocket.

Workflow:

Starting Material: 5-(4-Bromophenyl)isothiazole.

Step 1 (Extension): Suzuki coupling with 4-pyrazolyl-boronic acid creates the "tail"

(Compound A).

Step 2 (Decoration): C-3 Lithiation of Compound A followed by quenching with DMF yields

the C-3 aldehyde.

Step 3 (Reductive Amination): The aldehyde is converted to a morpholine-methyl group to

improve solubility.
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Start: 5-(4-Bromophenyl)isothiazole

Step 1: Suzuki Coupling
(Add Pyrazole Tail)

 Pd(dppf)Cl2, Pyrazole-B(OH)2

Step 2: C-3 Lithiation + DMF
(Install Aldehyde at C-3)

 1. LDA, -78°C
2. DMF

Step 3: Reductive Amination
(Solubilizing Group)

 Morpholine, NaBH(OAc)3

Click to download full resolution via product page

Caption: Synthetic workflow for converting the building block into a functionalized lead

candidate.

QC & Handling: The "Red Flag"
Stability Warning (N-S Bond Cleavage): The isothiazole ring contains a Nitrogen-Sulfur (N-S)

bond.[5] This bond is susceptible to reductive cleavage.

AVOID: Raney Nickel, vigorous hydrogenation (H₂/Pd-C at high pressure), or dissolving

metal reductions (Na/NH₃). These conditions will break the ring, destroying the scaffold and

yielding an acyclic thio-amine.
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SAFE: NaBH₄, LiAlH₄ (controlled), and mild hydrogenation are generally tolerated, but

should be monitored.

Storage: Store 5-(4-Bromophenyl)isothiazole at 2–8°C in a tightly sealed container, protected

from light. It is stable for >2 years under these conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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